3-Quinolinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, ethyl ester

• IUPAC Name: ethyl 2,6-dimethyl-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C14H15NO3/c1-4-18-14(17)12-9(3)15-11-6-5-8(2)7-10(11)13(12)16/h5-7H,4H2,1-3H3,(H,15,16)
• InChI Key: PTSYURVCMYFJJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=C(C1=O)C=C(C=C2)C)C
• Molecular Formula: C14H15NO3
• DSSTOX Substance ID: DTXSID00388113
• Molecular Weight: 245.27 g/mol
• CAS RN: 88960-38-7

Description

“3-Quinolinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, ethyl ester” is a chemical compound. It is also known as Ethyl 4-hydroxy-3-quinolinecarboxylate. The molecular formula of this compound is C12H11NO3. It has an average mass of 217.221 Da and a monoisotopic mass of 217.073898 Da.

Synthesis Analysis

The synthesis of quinoline derivatives has been extensively studied due to their versatile applications in industrial and synthetic organic chemistry. Classical synthesis protocols such as Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach have been used for the construction of the principal quinoline scaffold. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a quinoline scaffold, which is a heterocyclic aromatic compound with a benzene ring fused with a pyridine moiety. The compound has a hydroxy group at the 4-position and a carboxylic acid ethyl ester group at the 3-position of the quinoline ring.

Chemical Reactions Analysis

Quinoline derivatives, including “this compound”, can undergo various chemical reactions. These reactions can lead to the formation of new compounds with potential biological and pharmaceutical activities. The specific reactions that this compound can undergo would depend on the reaction conditions and the presence of other reactants.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular formula (C12H11NO3), average mass (217.221 Da), and monoisotopic mass (217.073898 Da). More detailed physical and chemical properties such as melting point, boiling point, solubility, and spectral data were not found in the search results.

Mechanism of Action

Target of Action

Quinoline derivatives have been known to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Mode of Action

Quinoline derivatives often interact with their targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces . These interactions can lead to changes in the conformation or activity of the target, resulting in a biological response .

Biochemical Pathways

Quinoline derivatives have been shown to affect a variety of biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

Quinoline derivatives are generally well-absorbed and widely distributed in the body . They are metabolized primarily in the liver, and excreted in the urine .

Result of Action

Quinoline derivatives have been shown to have a variety of biological effects, including anti-inflammatory, antimicrobial, and anticancer activities .

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-Quinolinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, ethyl ester 4-hydroxy-2,6-dimethyl-3-quinolinecarboxylate is its ease of synthesis and availability. It is also relatively stable and can be stored for long periods of time. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions that can be explored in the field of 3-Quinolinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, ethyl ester 4-hydroxy-2,6-dimethyl-3-quinolinecarboxylate research. One potential direction is the development of new synthetic methods for this compound, which may lead to the discovery of new derivatives with improved properties. Another potential direction is the investigation of the potential therapeutic applications of this compound in various diseases such as cancer and inflammation.
In conclusion, this compound 4-hydroxy-2,6-dimethyl-3-quinolinecarboxylate is a unique chemical compound that has significant potential in scientific research applications. It possesses various biochemical and physiological effects and can be synthesized through several methods. While there are limitations to its use, there are several future directions that can be explored in this field.

Scientific Research Applications

3-Quinolinecarboxylic acid, 4-hydroxy-2,6-dimethyl-, ethyl ester 4-hydroxy-2,6-dimethyl-3-quinolinecarboxylate has been extensively used in scientific research due to its potential applications in various fields. It has been used as a building block in the synthesis of various organic compounds such as quinoline derivatives, which have been shown to possess significant biological activities.